(R,R,R)-1-(3,5-Dioxa-4-phosphacyclohepta[2,1-A:3,4-A']dinaphthalen-4-YL)-2,5-diphenylpyrrolidine

• IUPAC Name: (2R,5R)-1-(12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)-2,5-diphenylpyrrolidine
• InChI: InChI=1S/C36H28NO2P/c1-3-13-27(14-4-1)31-21-22-32(28-15-5-2-6-16-28)37(31)40-38-33-23-19-25-11-7-9-17-29(25)35(33)36-30-18-10-8-12-26(30)20-24-34(36)39-40/h1-20,23-24,31-32H,21-22H2/t31-,32-/m1/s1
• InChI Key: SQEYSQAZYNQDSV-ROJLCIKYSA-N
• Canonical SMILES: C1CC(N(C1C2=CC=CC=C2)P3OC4=C(C5=CC=CC=C5C=C4)C6=C(O3)C=CC7=CC=CC=C76)C8=CC=CC=C8
• Isomeric SMILES: C1C[C@@H](N([C@H]1C2=CC=CC=C2)P3OC4=C(C5=CC=CC=C5C=C4)C6=C(O3)C=CC7=CC=CC=C76)C8=CC=CC=C8
• Molecular Formula: C36H28NO2P
• Molecular Weight: 537.6 g/mol

Description

(R,R,R)-1-(3,5-Dioxa-4-phosphacyclohepta[2,1-A:3,4-A']dinaphthalen-4-YL)-2,5-diphenylpyrrolidine is a useful research compound. Its molecular formula is C36H28NO2P and its molecular weight is 537.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality (R,R,R)-1-(3,5-Dioxa-4-phosphacyclohepta[2,1-A:3,4-A']dinaphthalen-4-YL)-2,5-diphenylpyrrolidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (R,R,R)-1-(3,5-Dioxa-4-phosphacyclohepta[2,1-A:3,4-A']dinaphthalen-4-YL)-2,5-diphenylpyrrolidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Cyclometalation and Dehydrogenation Reactions : The reaction of chiral secondary amines like (2R,5R)-2,5-diphenylpyrrolidine with metal complexes leads to cyclometalated complexes. These are significant in organometallic chemistry for further synthesis processes (Barloy et al., 2011).

• Asymmetric Hydrogenations : Compounds like these are used in rhodium-catalyzed asymmetric hydrogenations of prochiral olefins, a crucial step in producing optically active compounds (Balogh et al., 2013).

• Asymmetric Hydroformylation : In the hydroformylation of conjugated dienes, complexes derived from similar compounds yield optically active α-unsaturated aldehydes, demonstrating significant regio- and enantio-selectivities (Horiuchi et al., 1996).

• Chemiluminescence Studies : The solvent-promoted decomposition of bicyclic dioxetanes with certain structural groups produces bright light in specific solvents. This application is relevant in the study of chemiluminescence (Tanimura et al., 2011).

• Ligand Synthesis for Metal Complexes : The compound and its derivatives show potential for coordination to metals like rhodium(I), palladium(II), and platinum(II), which is crucial in creating various metal complexes for catalytic applications (Franciò et al., 2002).

• Asymmetric Synthesis Applications : The compound's derivatives, due to their chiral nature, are of interest in asymmetric synthesis, which is fundamental in the production of enantiomerically pure pharmaceuticals and other chemicals (Linden et al., 2012).

• Stability and Property Studies : The high chemical, optical, and thermodynamic stability of certain derivatives is attributed to their unique spirocyclic inner borate salt structure, which is significant in material science and chemistry (Shan et al., 2010).

• Catalysis in Organic Synthesis : Derivatives of this compound are used in various catalytic processes, including osmium-catalyzed allylic alkylation, which is a key reaction in organic synthesis (Esteruelas et al., 2008).